Cas no 1972612-60-4 ((1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol)

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol structure

1972612-60-4 structure

Product Name:(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol

CAS No:1972612-60-4

MF:C₃₂H₃₁BrN₂O₂

MW:555.504747629166

CID:4670631

PubChem ID:656892

Update Time:2024-11-05

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

- BDBM50416573
- (1S,2S)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
- SCHEMBL301237
- G76766
- CHEMBL1221879
- 1972612-60-4
- (1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
- Inchi： 1S/C32H31BrN2O2/c1-35(2)19-18-32(36,28-15-9-13-22-10-7-8-14-26(22)28)30(23-11-5-4-6-12-23)27-21-24-20-25(33)16-17-29(24)34-31(27)37-3/h4-17,20-21,30,36H,18-19H2,1-3H3/t30-,32+/m0/s1
- InChI Key： QUIJNHUBAXPXFS-XDFJSJKPSA-N
- SMILES： BrC1C=CC2=C(C=1)C=C(C(=N2)OC)[C@H](C1C=CC=CC=1)[C@](C1=CC=CC2C=CC=CC1=2)(CCN(C)C)O

Computed Properties

Exact Mass: 554.15689g/mol
Monoisotopic Mass: 554.15689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 37
Rotatable Bond Count: 8
Complexity: 715
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.2
Topological Polar Surface Area: 45.6Å²

Experimental Properties

Melting Point: NA
Boiling Point: NA

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol Security Information

Hazard Statement： CAUTION: May irritate eyes, skin
Safety Instruction： CAUT

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol Production Method

Production Method 1

2944031-11-0

2944030-98-0

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
1.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
1.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
1.5 Reagents: Water ; rt
2.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 2

2944031-01-8

2944031-12-1

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 3

2944031-02-9

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 4

73568-35-1

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 3 h, 70 °C
1.2 Reagents: Water ; cooled
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; overnight, -78 °C
2.2 Reagents: Sodium chloride Solvents: Water
3.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; rt → -40 °C; 1 h, -40 °C; -40 °C → -78 °C
3.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; 15 h, -78 °C → rt
3.3 Reagents: Ammonium hydroxide , Ammonium chloride Solvents: Water ; 2 h, rt
4.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
4.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
5.1 Solvents: Tetrahydrofuran ; 30 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
6.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
6.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
6.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
6.5 Reagents: Water ; rt
7.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
7.2 Reagents: Ammonium chloride Solvents: Water ; rt
7.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 5

2944031-02-9

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 6

2944031-03-0

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 7

1298044-25-3

18925-10-5

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 30 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
2.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
2.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
2.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
2.5 Reagents: Water ; rt
3.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 8

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
1.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
2.1 Solvents: Tetrahydrofuran ; 30 min, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
3.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
3.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
3.5 Reagents: Water ; rt
4.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
4.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 9

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; rt → -40 °C; 1 h, -40 °C; -40 °C → -78 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; 15 h, -78 °C → rt
1.3 Reagents: Ammonium hydroxide , Ammonium chloride Solvents: Water ; 2 h, rt
2.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
2.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
3.1 Solvents: Tetrahydrofuran ; 30 min, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
4.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
4.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
4.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
4.5 Reagents: Water ; rt
5.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 10

1808008-21-0

37181-39-8

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; overnight, -78 °C
1.2 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; rt → -40 °C; 1 h, -40 °C; -40 °C → -78 °C
2.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; 15 h, -78 °C → rt
2.3 Reagents: Ammonium hydroxide , Ammonium chloride Solvents: Water ; 2 h, rt
3.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
3.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
4.1 Solvents: Tetrahydrofuran ; 30 min, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
5.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
5.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
5.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
5.5 Reagents: Water ; rt
6.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
6.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 11

5718-75-2

3163-27-7

33454-82-9

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Solvents: 1-Butanol , Water ; 48 h, rt
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; overnight, -78 °C
2.2 Reagents: Sodium chloride Solvents: Water
3.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; rt → -40 °C; 1 h, -40 °C; -40 °C → -78 °C
3.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; 15 h, -78 °C → rt
3.3 Reagents: Ammonium hydroxide , Ammonium chloride Solvents: Water ; 2 h, rt
4.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
4.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
5.1 Solvents: Tetrahydrofuran ; 30 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
6.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
6.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
6.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
6.5 Reagents: Water ; rt
7.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
7.2 Reagents: Ammonium chloride Solvents: Water ; rt
7.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 12

103-88-8

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; rt → 0 °C; -5 °C; 5 min, rt; 14 h, 90 °C; 90 °C → rt
1.2 Reagents: Water ; < 30 °C
2.1 Reagents: Potassium hydroxide Solvents: Methanol ; 3 h, 70 °C
2.2 Reagents: Water ; cooled
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; overnight, -78 °C
3.2 Reagents: Sodium chloride Solvents: Water
4.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; rt → -40 °C; 1 h, -40 °C; -40 °C → -78 °C
4.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; 15 h, -78 °C → rt
4.3 Reagents: Ammonium hydroxide , Ammonium chloride Solvents: Water ; 2 h, rt
5.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
5.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
6.1 Solvents: Tetrahydrofuran ; 30 min, rt
6.2 Reagents: Ammonium chloride Solvents: Water ; rt
7.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
7.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
7.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
7.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
7.5 Reagents: Water ; rt
8.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
8.2 Reagents: Ammonium chloride Solvents: Water ; rt
8.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

Production Method 13

1972612-60-4

857086-93-2

Reaction Conditions

1.1 Reagents: S8 ; 24 h, 125 °C
2.1 Solvents: 1-Butanol , Water ; 48 h, rt
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; rt → -78 °C; overnight, -78 °C
3.2 Reagents: Sodium chloride Solvents: Water
4.1 Reagents: Cuprous cyanide Solvents: Tetrahydrofuran ; rt → -40 °C; 1 h, -40 °C; -40 °C → -78 °C
4.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; 15 h, -78 °C → rt
4.3 Reagents: Ammonium hydroxide , Ammonium chloride Solvents: Water ; 2 h, rt
5.1 Reagents: 2,2-Dimethoxypropane Solvents: Dichloromethane ; rt; 2 h, rt
5.2 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 10 min, rt
6.1 Solvents: Tetrahydrofuran ; 30 min, rt
6.2 Reagents: Ammonium chloride Solvents: Water ; rt
7.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile ; 10 min, rt
7.2 Reagents: Sodium periodate Solvents: Water ; 30 min, rt; 16 h, rt
7.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
7.4 Reagents: Sodium borohydride Solvents: Methanol ; rt → 0 °C; 1 h, rt
7.5 Reagents: Water ; rt
8.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; rt → 0 °C; 24 h, rt
8.2 Reagents: Ammonium chloride Solvents: Water ; rt
8.3 Solvents: Tetrahydrofuran ; 24 h, 40 °C

Reference

Application of Enantioselective Sulfur Ylide Epoxidation to a Short Asymmetric Synthesis of Bedaquiline, a Potent Anti-Tuberculosis Drug

Bashir, Maryam; et al, Organic Letters, 2023, 25(23), 4281-4285

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol Raw materials

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol Preparation Products

(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

1972612-60-4 ((1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol) Related Products

Recommended suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk